Cas no 153162-70-0 (N-Biotinyl-N’-Boc-1,6-hexanediamine)

N-Biotinyl-N’-Boc-1,6-hexanediamine structure

153162-70-0 structure

Product Name:N-Biotinyl-N’-Boc-1,6-hexanediamine

CAS No:153162-70-0

MF:C₂₁H₃₈N₄O₄S

MW:442.61600

CID:99008

PubChem ID:11004741

Update Time:2024-11-01

N-Biotinyl-N’-Boc-1,6-hexanediamine Chemical and Physical Properties

Names and Identifiers

- Carbamic acid,N-[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]hexyl]-,1,1-dimethylethyl ester
- N-[6-[[5-[(3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1 -oxopentyl]amino]hexyl]-carbamic Acid 1,1-Dimethylethyl Ester
- Carbamic acid,N-[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopenty...
- Carbamic acid,N-[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]hexyl]-,1,1-dimethyleth
- N-Biotinyl-N’-Boc-1,6-hexanediamine
- N-BIOTINYL-N-BOC-1,6-HEXANEDIAMINE,WHITE SOLID
- tert-butyl N-[6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]hexyl]carbamate
- (3aS,4S,6aR)-N-{6-[(1,1-Dimethylethoxy)carbonyl]aminohexyl}hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanamide
- N-Biotinyl-N'-Boc-1,6-hexanediamine
- N-Boc-6-Biotinamidohexylamine
- tert-butyl-6-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d] imidazol-4-yl)pentanamido)hexyl carbamate
- N-Biotinyl-Na€-Boc-1,6-hexanediamine
- (3aS,4S,6aR)-N-[6-[(1,1-Dimethylethoxy)carbonyl]aminohexyl]hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanamide
- SCHEMBL7936987
- J-008987
- AKOS030241866
- 153162-70-0
- DTXSID40451517
- DB-228209
- 2-Methyl-2-propanyl [6-({5-[(3as,4s,6ar)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}amino)hexyl]carbamate
- Inchi： InChI=1S/C21H38N4O4S/c1-21(2,3)29-20(28)23-13-9-5-4-8-12-22-17(26)11-7-6-10-16-18-15(14-30-16)24-19(27)25-18/h15-16,18H,4-14H2,1-3H3,(H,22,26)(H,23,28)(H2,24,25,27)/t15-,16-,18-/m0/s1
- InChI Key： SVLNCGHFZLQFOA-BQFCYCMXSA-N
- SMILES： S1C[C@@]2([H])[C@@]([H])([C@@H]1CCCCC(NCCCCCCNC(=O)OC(C)(C)C)=O)NC(N2)=O

Computed Properties

Exact Mass: 442.26100
Monoisotopic Mass: 442.26137688g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 30
Rotatable Bond Count: 14
Complexity: 582
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 134Å²

Experimental Properties

Density: 1.112
Boiling Point: 719.313°C at 760 mmHg
Flash Point: 388.827°C
Refractive Index: 1.511
PSA: 133.86000
LogP: 4.35290

N-Biotinyl-N’-Boc-1,6-hexanediamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B395300-50mg	N-Biotinyl-N’-Boc-1,6-hexanediamine	153162-70-0		50mg	$ 92.00	2023-04-18
TRC	B395300-100mg	N-Biotinyl-N’-Boc-1,6-hexanediamine	153162-70-0		100mg	$ 133.00	2023-04-18
TRC	B395300-250mg	N-Biotinyl-N’-Boc-1,6-hexanediamine	153162-70-0		250mg	$ 293.00	2023-04-18
TRC	B395300-500mg	N-Biotinyl-N’-Boc-1,6-hexanediamine	153162-70-0		500mg	$ 563.00	2023-04-18
TRC	B395300-1g	N-Biotinyl-N’-Boc-1,6-hexanediamine	153162-70-0		1g	$ 1022.00	2023-04-18
eNovation Chemicals LLC	Y1257572-250mg	N-[6-[[5-[(3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1 -oxopentyl]amino]hexyl]-carbamic Acid 1,1-Dimethylethyl Ester	153162-70-0	98%	250mg	$135	2024-06-06
eNovation Chemicals LLC	Y1257572-1g	N-[6-[[5-[(3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1 -oxopentyl]amino]hexyl]-carbamic Acid 1,1-Dimethylethyl Ester	153162-70-0	98%	1g	$255	2024-06-06
XI AN KANG FU NUO Biotechnology Co., Ltd.	BBBE-33-500mg	N-Boc-6-Biotinamidohexylamine	153162-70-0	>95.00%	500mg	¥950.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BBBE-33-1g	N-Boc-6-Biotinamidohexylamine	153162-70-0	>95.00%	1g	¥1400.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BBBE-33-5g	N-Boc-6-Biotinamidohexylamine	153162-70-0	>95.00%	5g	¥5300.0	2023-09-19